Cas no 898648-46-9 (5-chloro-4-(4-ethylpiperazine-1-carbonyl)-2-(methylsulfanyl)pyrimidine)

• Product Name: 5-chloro-4-(4-ethylpiperazine-1-carbonyl)-2-(methylsulfanyl)pyrimidine
• CAS No: 898648-46-9
• MF: C₁₂H₁₇ClN₄OS
• MW: 300.807579755783
• CID: 5424012
• PubChem ID: 6463586
• Update Time: 2025-08-04

5-chloro-4-(4-ethylpiperazine-1-carbonyl)-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 898648-46-9
• F3290-0124
• (5-chloro-2-(methylthio)pyrimidin-4-yl)(4-ethylpiperazin-1-yl)methanone
• (5-chloro-2-methylsulfanylpyrimidin-4-yl)-(4-ethylpiperazin-1-yl)methanone
• VU0608958-1
• AKOS024481966
• [5-Chloro-2-(methylthio)-4-pyrimidinyl](4-ethyl-1-piperazinyl)methanone
• 5-chloro-4-(4-ethylpiperazine-1-carbonyl)-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C12H17ClN4OS/c1-3-16-4-6-17(7-5-16)11(18)10-9(13)8-14-12(15-10)19-2/h8H,3-7H2,1-2H3
• InChI Key： URYVUJJAHPKBIB-UHFFFAOYSA-N
• SMILES： C(C1C(Cl)=CN=C(SC)N=1)(N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 300.0811600g/mol
• Monoisotopic Mass: 300.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.8±45.0 °C(Predicted)
• pka: 6.69±0.10(Predicted)